- Product class 12: pyrimidines, Science of Synthesis, 2004, 16, 379-572
Cas no 89487-99-0 (5-Cyano-4-hydroxy-2-(methylthio)pyrimidine)
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine is a versatile pyrimidine derivative with applications in pharmaceutical and agrochemical synthesis. Its functional groups—cyano, hydroxy, and methylthio—provide reactive sites for further chemical modifications, making it a valuable intermediate in heterocyclic chemistry. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its structural features enable its use in the development of biologically active compounds, including potential enzyme inhibitors and antimicrobial agents. The presence of both electron-withdrawing and electron-donating substituents enhances its reactivity in nucleophilic and electrophilic substitution reactions. This compound is particularly useful in medicinal chemistry research for constructing complex molecular frameworks.
89487-99-0 structure
Product Name:5-Cyano-4-hydroxy-2-(methylthio)pyrimidine
CAS No:89487-99-0
MF:C6H5N3OS
MW:167.188399076462
MDL:MFCD00831720
CID:711794
PubChem ID:2727863
Update Time:2025-05-26
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile
- 5-Cyano-4-hydroxy-2-(methylthio)pyrimidine
- 2-methylsulfanyl-6-oxo-1H-pyrimidine-5-carbonitrile
- 4-Hydroxy-2-methylsulfanyl-pyrimidine-5-carbonitrile
- 5-Cyano-2-(methylthio)pyrimidine-4-one
- 5-Pyrimidinecarbonitrile,1,6-dihydro-2-(methylthio)-6-oxo-
- C6H5N3OS
- 4-Hydroxy-2-[methylthio]pyrimidine-5-carbonitrile
- 4-Hydroxy-2-methylsulfanylpyrimidine-5-carbonitrile
- 5-cyano-3,4-dihydro-2-methylthiopyrimidin-4-one
- 5-Pyrimidinecarbonitrile, 1,4-dihydro-2-(methylthio)-4-oxo-
- 2-(methyl
- 1,6-Dihydro-2-(methylthio)-6-oxo-5-pyrimidinecarbonitrile (ACI)
- 5-Pyrimidinecarbonitrile, 1,4-dihydro-2-(methylthio)-4-oxo- (9CI)
- 5-Pyrimidinecarbonitrile, 4-hydroxy-2-(methylthio)- (6CI, 7CI)
- 2-(Methylsulfanyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
- AKOS022637403
- 2-Methylsulfanyl-6-oxo-1,6-dihydro-pyrimidine-5-carbonitrile
- CS-0045856
- J-515469
- DTXSID30369475
- SB57409
- SCHEMBL1227312
- DS-15255
- s10786
- 5-cyano-4-hydroxy-2-methylsulfanyl-pyrimidine
- DB-014383
- 5-cyano-2-methylsulfanyl-4(3h)-pyrimidinone
- 5-cyano-4-hydroxy-2-(methylsulfanyl)pyrimidine
- MFCD00831720
- 4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile ,97%
- 89487-99-0
- 2-(METHYLSULFANYL)-4-OXO-3H-PYRIMIDINE-5-CARBONITRILE
- ?5-Cyano-4-hydroxy-2-(methylthio)pyrimidine
- 4-Hydroxy-2-(methylthio) pyrimidine-5-carbonitrile
- AKOS028109162
- 4-hydroxy-2-(methylthio)-5-pyrimidinecarbonitrile
- SY005831
- XTLKENCFQIAAJK-UHFFFAOYSA-N
- AKOS006272289
- 2-(methylthio)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
-
- MDL： MFCD00831720
- Inchi： 1S/C6H5N3OS/c1-11-6-8-3-4(2-7)5(10)9-6/h3H,1H3,(H,8,9,10)
- InChI Key： XTLKENCFQIAAJK-UHFFFAOYSA-N
- SMILES： N#CC1C(=O)NC(SC)=NC=1
Computed Properties
- Exact Mass: 167.01500
- Monoisotopic Mass: 167.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.1
- Topological Polar Surface Area: 90.6
Experimental Properties
- Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 222-224 ºC (isopropanol )
- Boiling Point: 381.5°C at 760 mmHg
- Flash Point: 184.5℃
- Refractive Index: 1.673
- Solubility: Very slightly soluble (0.97 g/l) (25 º C),
- PSA: 95.10000
- LogP: 0.77578
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：3439
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： 22-26-36/37/39
- Storage Condition：Sealed in dry,Room Temperature
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C987518-100mg |
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine |
89487-99-0 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C987518-250mg |
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine |
89487-99-0 | 250mg |
$110.00 | 2023-05-18 | ||
| TRC | C987518-500mg |
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine |
89487-99-0 | 500mg |
$161.00 | 2023-05-18 | ||
| TRC | C987518-1g |
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine |
89487-99-0 | 1g |
$230.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852329-5g |
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine |
89487-99-0 | ≥95% | 5g |
￥1,067.40 | 2022-01-11 | |
| Matrix Scientific | 207152-1g |
4-Hydroxy-2-methylsulfanyl-pyrimidine-5-carbonitrile, 97% |
89487-99-0 | 97% | 1g |
$137.00 | 2023-09-06 | |
| Matrix Scientific | 207152-5g |
4-Hydroxy-2-methylsulfanyl-pyrimidine-5-carbonitrile, 97% |
89487-99-0 | 97% | 5g |
$409.00 | 2023-09-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YT609-1g |
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine |
89487-99-0 | 97% | 1g |
250.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YT609-250mg |
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine |
89487-99-0 | 97% | 250mg |
197CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YT609-50mg |
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine |
89487-99-0 | 97% | 50mg |
68CNY | 2021-05-08 |
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ; 10 min, 50 °C
1.2 Reagents: Hydrochloric acid ; pH 2, 0 - 2 °C
1.2 Reagents: Hydrochloric acid ; pH 2, 0 - 2 °C
Reference
- Regarding the intramolecular cyclization of ethyl (E)-2-cyano-3-(S-methylisothioureido)-2-propenoate, Chemistry of Heterocyclic Compounds (New York, 2010, 46(3), 363-366
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Ethanol , Water ; rt; overnight, 85 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7 - 8, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7 - 8, rt
Reference
- Discovery of N6-phenyl-1H-pyrazolo[3,4-d]pyrimidine-3,6-diamine derivatives as novel CK1 inhibitors using common-feature pharmacophore model based virtual screening and hit-to-lead optimization, European Journal of Medicinal Chemistry, 2012, 56, 30-38
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Raw materials
- 2-Propenoic acid, 2-cyano-3-[[imino(methylthio)methyl]amino]-, ethyl ester, (2E)-
- 2-METHYL-2-THIOPSEUDOUREA SULFATE
- Ethyl (ethoxymethylene)cyanoacetate
- ethyl (2Z)-2-cyano-3-ethoxyprop-2-enoate
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Preparation Products
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:89487-99-0)4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile
Order Number:sfd18201
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:89487-99-0)5-Cyano-4-hydroxy-2-(methylthio)pyrimidine
Order Number:A852021
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:38
Price ($):328.0/949.0
Email:sales@amadischem.com
5-Cyano-4-hydroxy-2-(methylthio)pyrimidine Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:89487-99-0)4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:89487-99-0)5-Cyano-4-hydroxy-2-(methylthio)pyrimidine
Purity:99%/99%
Quantity:25g/100g
Price ($):328.0/949.0